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Compound of Interest

Compound Name: ISA-2011B

Cat. No.: B612124 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

investigational compounds like ISA-2011B is paramount to ensure laboratory safety and data

integrity. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to build a foundation of trust and value in laboratory safety and

chemical handling.

Properties of ISA-2011B
ISA-2011B is identified as a PIP5K1α inhibitor with potential applications in cancer research.[1]

While comprehensive safety data is not publicly available, its nature as a novel research

compound necessitates handling it with the assumption that it is hazardous.[2]

Property Value

Molecular Formula C22H18ClN3O4

Molecular Weight 423.85

CAS Number 1395347-24-6

Appearance Solid

Color White to off-white

Storage
Room temperature in continental US; may vary

elsewhere
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure to ISA-
2011B. The following table outlines the recommended PPE for various handling procedures.

Task
Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking - Safety glasses- Nitrile gloves

Weighing and Aliquoting (Dry Powder)

- ANSI Z87.1-compliant safety goggles- Face

shield- Nitrile or neoprene gloves (double-

gloving recommended)- Flame-resistant lab

coat- N95 respirator (in the absence of a

chemical fume hood)

Solution Preparation

- ANSI Z87.1-compliant safety goggles- Face

shield- Nitrile or neoprene gloves- Lab coat-

Work within a certified chemical fume hood

In Vitro / In Vivo Administration
- Safety glasses or goggles- Nitrile gloves- Lab

coat or disposable gown

Waste Disposal
- Safety goggles- Chemical-resistant gloves-

Lab coat

Note: Always consult your institution's specific safety guidelines and the material's Safety Data

Sheet (SDS) if available.

Experimental Protocols: Step-by-Step Guidance
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (safety glasses and nitrile gloves) before opening the package.

Verify that the container is properly labeled with the compound name, concentration, and

date of receipt.[3]
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Store ISA-2011B in a cool, dry, and dark place, away from incompatible materials.[2][3] The

recommended storage temperature is room temperature for shipping in the continental US,

but specific long-term storage conditions should be confirmed.[1]

Maintain an accurate inventory of the compound.[4]

Weighing and Solution Preparation:

This process should be performed in a designated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[5]

Preparation:

Don the appropriate PPE: safety goggles, face shield, double gloves, and a lab coat.

Use a plastic-backed absorbent pad to line the work surface.[6]

Weighing:

Carefully weigh the desired amount of ISA-2011B solid.

Use anti-static weighing paper or a weighing boat.

Solubilization:

Add the appropriate solvent as per the experimental protocol.

Ensure the solvent is compatible with ISA-2011B.

Gently swirl or vortex to dissolve the compound completely.

Labeling and Storage:

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.[3]

Store the solution under the recommended conditions, protecting it from light and

temperature fluctuations.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b612124?utm_src=pdf-body
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.medchemexpress.com/ISA-2011B.html
https://essr.umd.edu/sites/default/files/2021-10/DisposalOfOutdatedChemicals-Potentially%20Explosive%20Compounds.pdf
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://www.ehs.ufl.edu/wp-content/uploads/2021/06/ExampleSOP_Novel-Compounds-in-Animals.docx
https://www.benchchem.com/product/b612124?utm_src=pdf-body
https://www.benchchem.com/product/b612124?utm_src=pdf-body
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Handling ISA-2011B
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Caption: A flowchart outlining the key stages of handling ISA-2011B from receipt to disposal.

Disposal Plan
Proper disposal of unused ISA-2011B and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused ISA-2011B powder, contaminated gloves, absorbent pads, and

weighing paper should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing ISA-2011B and contaminated solvents should be

collected in a separate, labeled hazardous liquid waste container.

Sharps: Needles and syringes used for administration must be disposed of in a designated

sharps container.[7]

Decontamination:

All non-disposable equipment that has come into contact with ISA-2011B should be

decontaminated with an appropriate solvent or cleaning agent.

Work surfaces should be thoroughly cleaned after each use.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.[5][8]

Do not pour chemical waste down the drain.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Spill and Emergency Procedures:

In the event of a spill, remain calm and follow these steps:
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Alert others in the immediate area.

Evacuate the area if the spill is large or poses an immediate inhalation hazard.

If trained and safe to do so, contain the spill using a chemical spill kit.

For solid spills, gently cover with absorbent material to avoid creating dust.

For liquid spills, use absorbent pads to soak up the material, working from the outside in.

Report the spill to your laboratory supervisor and EHS department.

Seek medical attention immediately if you have been exposed to the chemical.[2]

Logical Relationship for Spill Response
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Spill Response Protocol for ISA-2011B

Spill Occurs
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Unmanageable

Alert Personnel & Restrict Area Seek Medical Attention (if exposed)

Evacuate Area

Use Spill Kit

Clean & Decontaminate

Contact EHS & Supervisor

Report
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Caption: A decision-making diagram for responding to a spill of ISA-2011B in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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